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Compound of Interest

Compound Name: Ethyl glycidyl ether

Cat. No.: B1294449

Application Note: This document provides a comprehensive protocol for the safe handling,
storage, and disposal of ethyl glycidyl ether (EGE), intended for researchers, scientists, and
drug development professionals. Adherence to these guidelines is critical to minimize risks
associated with the use of this chemical.

Quantitative Data

The following table summarizes the key quantitative data for ethyl glycidyl ether. It is
important to note that as of the date of this document, specific Occupational Exposure Limits
(OELs) for ethyl glycidyl ether have not been established by OSHA (Occupational Safety and
Health Administration), NIOSH (National Institute for Occupational Safety and Health), or
ACGIH (American Conference of Governmental Industrial Hygienists) in the United States.[1]
Therefore, it is imperative to handle this chemical with a high degree of caution and minimize
all potential exposures.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1294449?utm_src=pdf-interest
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/E1466_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

Chemical Formula CsH1002

CAS Number 4016-11-9
Molecular Weight 102.13 g/mol
Appearance Colorless liquid
Boiling Point 128-130.3 °C
Flash Point 47 °C (116.6 °F)
Specific Gravity 0.940 - 0.95
Vapor Density 3.52

Vapor Pressure 11.9 - 31.5 mmHg at 25°C
OSHA PEL None Established
NIOSH REL None Established
ACGIH TLV None Established

Experimental Protocols
Protocol for Handling and Use of Ethyl Glycidyl Ether

This protocol outlines the necessary steps for safely handling and using ethyl glycidyl ether in
a laboratory setting.

Materials:

Ethyl glycidyl ether

Appropriate laboratory glassware and equipment

Chemical fume hood

Personal Protective Equipment (PPE):
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[e]

Safety goggles (chemical splash-proof)

o

Face shield (recommended)

[¢]

Solvent-resistant gloves (e.g., Neoprene, Viton®, Barrier®)

Lab coat

[¢]

o Eyewash station and safety shower

o Spill kit (see Section 2.3)

Procedure:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantities of ethyl glycidyl ether to be used and the
specific manipulations involved.

» Engineering Controls: All handling of ethyl glycidyl ether must be performed in a certified
chemical fume hood to minimize inhalation exposure. Ensure the fume hood is functioning
correctly before starting work.

o Personal Protective Equipment (PPE):

o Don appropriate PPE before handling the chemical. Safety goggles and a lab coat are
mandatory. A face shield and solvent-resistant gloves are highly recommended.

o Inspect gloves for any signs of degradation or perforation before use.

e Chemical Handling:

o Transport containers of ethyl glycidyl ether in a secondary container to prevent spills.

o Dispense the liquid carefully, avoiding splashing. Use a funnel or other appropriate
dispensing aid.

o Keep containers tightly closed when not in use to prevent the release of vapors.

» Waste Disposal:
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o Dispose of all ethyl glycidyl ether waste, including contaminated materials (e.g., gloves,
absorbent pads), in a designated hazardous waste container.

o Label the waste container clearly as "Hazardous Waste: Ethyl Glycidyl Ether".

o Follow all institutional and local regulations for hazardous waste disposal.

e Decontamination:
o After handling, thoroughly wash hands and any exposed skin with soap and water.

o Clean any contaminated surfaces with an appropriate solvent and then with soap and
water.

Protocol for Storage of Ethyl Glycidyl Ether

Proper storage of ethyl glycidyl ether is crucial to prevent accidents and maintain chemical
integrity.

Materials:

 Original, tightly sealed container of ethyl glycidyl ether
» Designated flammable liquid storage cabinet

e Secondary containment tray

Procedure:

Storage Location: Store ethyl glycidyl ether in a cool, dry, and well-ventilated area.

o Flammable Liquid Cabinet: The storage location should be a designated flammable liquid
storage cabinet.

« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.
"No Smoking" signs should be prominently displayed in the storage area.

e Incompatible Materials: Store ethyl glycidyl ether away from strong oxidizing agents, acids,
and bases.
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» Container: Keep the container tightly closed and in its original packaging.

e Secondary Containment: Place the container in a secondary containment tray to capture any
potential leaks.

e Inventory: Maintain an accurate inventory of all stored ethyl glycidyl ether.

Protocol for Spill and Exposure Response

This protocol provides a step-by-step guide for responding to spills and exposures involving
ethyl glycidyl ether.

Materials:
 Spill kit containing:
o Absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)
o Non-sparking scoop and brush
o Sealable waste container
o Personal Protective Equipment (as listed in 2.1)
o Eyewash station and safety shower
Spill Response Procedure:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

o Ventilate: If it is safe to do so, increase ventilation in the area by opening sashes in the fume
hood.

e Contain:
o Don the appropriate PPE from the spill kit.

o Contain the spill using absorbent materials from the spill kit.
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o For larger spills, create a dike around the spill to prevent it from spreading.

e Absorb:
o Cover the spill with absorbent material.
o Using a non-sparking scoop and brush, carefully collect the absorbed material.

» Dispose: Place the contaminated absorbent material into a sealable waste container and
label it as "Hazardous Waste: Ethyl Glycidyl Ether Spill Debris".

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
o Report: Report the spill to the appropriate safety personnel at your institution.
Exposure Response Procedure:

e Inhalation:

[¢]

Move the affected person to fresh air immediately.

[¢]

If breathing is difficult, administer oxygen.

[e]

If breathing has stopped, begin artificial respiration.

Seek immediate medical attention.

(¢]

e Skin Contact:

o

Immediately remove contaminated clothing.

[e]

Flush the affected skin with copious amounts of water for at least 15 minutes.

o

Wash the area with soap and water.

[¢]

Seek medical attention if irritation persists.

e Eye Contact:
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o Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.

o Remove contact lenses if present and easy to do so.

o Seek immediate medical attention.

 Ingestion:

o

Do NOT induce vomiting.

[¢]

Rinse the mouth with water.

[e]

If the person is conscious, have them drink one or two glasses of water.

Seek immediate medical attention.

[e]

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of ethyl glycidyl
ether.
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Start: Prepare for Handling Ethyl Glycidyl Ether

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Work in a Certified
Chemical Fume Hood

4. Handle EGE with Care
(Avoid Splashing, Keep Closed)

Spill or Exposure Occurs?

Yes (Exposure)

5. Dispose of Waste Properly

(Designated Hazardous Waste) Activate Spill Response Protocol Activate Exposure Response Protocol

6. Decontaminate Work Area

and Wash Hands End: Emergency Protocol Activated

End: Procedure Completed Safely

Click to download full resolution via product page

Safe Handling Workflow for Ethyl Glycidyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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